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Compound of Interest

Compound Name: 6-Chloro-5-methylnicotinic acid

CAS No.: 66909-29-3

Cat. No.: B1590025

Get Quote

6-Chloro-5-methylnicotinic acid is a substituted pyridine carboxylic acid that has emerged as

a crucial building block in the synthesis of modern agrochemicals. As a heterocyclic

intermediate, its specific arrangement of a chlorine atom, a methyl group, and a carboxylic acid

on the pyridine ring offers multiple reactive sites for chemical modification. This allows for the

construction of complex molecular architectures with tailored biological activity. The chlorine

atom at the 6-position is a particularly important feature, serving as a leaving group for

nucleophilic substitution reactions, which is a common strategy in the synthesis of many

pesticides. This guide provides a detailed exploration of the synthetic utility of 6-Chloro-5-
methylnicotinic acid, focusing on its conversion into key agrochemical precursors and

outlining detailed protocols for researchers in the field.

Core Synthetic Transformations and Applications
The primary application of 6-Chloro-5-methylnicotinic acid in agrochemical synthesis is its

role as a precursor to a variety of biologically active compounds, particularly fungicides and

insecticides.[1][2] The carboxylic acid moiety provides a handle for derivatization, most

commonly through the formation of amides (nicotinamides), which are prevalent motifs in many

commercial fungicides.[3]
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The general synthetic strategy involves two key steps:

Activation of the Carboxylic Acid: The carboxylic acid is converted into a more reactive

species, typically an acyl chloride. This enhances its electrophilicity, making it susceptible to

attack by nucleophiles.

Nucleophilic Acyl Substitution: The activated acid derivative reacts with a nucleophile, such

as an amine or alcohol, to form the desired amide or ester.

This pathway allows for the coupling of the 6-chloro-5-methylnicotinoyl core with other complex

chemical fragments to build a diverse library of potential agrochemical candidates.
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Caption: General synthetic pathway from the parent acid to fungicide candidates.

Physicochemical Data of Key Compounds
A summary of the key physical and chemical properties of 6-Chloro-5-methylnicotinic acid
and its primary amide derivative is provided below. This data is essential for reaction planning,

characterization, and safety assessments.
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Appearance
Melting
Point (°C)

6-Chloro-5-

methylnicotini

c acid

66909-29-3 C₇H₆ClNO₂ 171.58
White to off-

white solid
211-212

6-Chloro-5-

methylnicotin

amide

65169-44-0 C₇H₇ClN₂O 170.60
White to off-

white solid
Not Available

Data sourced from Vulcanchem and ChemScene.[4][5]

Detailed Application Notes and Protocols
The following section provides detailed, step-by-step protocols for the key transformations of 6-
Chloro-5-methylnicotinic acid into valuable agrochemical intermediates.

Protocol 1: Synthesis of 6-Chloro-5-methylnicotinoyl
Chloride (Acid Activation)
Causality: The conversion of the carboxylic acid to an acyl chloride is a critical activation step.

Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation. The

reaction proceeds via a nucleophilic attack of the carboxylic acid oxygen on the sulfur atom of

SOCl₂, followed by the elimination of sulfur dioxide and hydrogen chloride gas, yielding the

highly reactive acyl chloride. A catalytic amount of N,N-dimethylformamide (DMF) is often

added to accelerate the reaction by forming the Vilsmeier reagent in situ, which is a more

potent acylating agent.

Step-by-Step Methodology:

Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 6-Chloro-5-methylnicotinic acid (1.0 eq).

Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add thionyl chloride

(SOCl₂, 5.0 eq) to the flask.
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Catalyst: Carefully add a catalytic amount of DMF (2-3 drops) to the suspension.

Reaction: Heat the reaction mixture to reflux (approximately 80-90°C) and maintain for 3-4

hours. The progress of the reaction can be monitored by the cessation of gas evolution (HCl

and SO₂).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride under reduced pressure (vacuum distillation).

Product: The resulting residue, 6-Chloro-5-methylnicotinoyl chloride, is often a light-yellow oil

or low-melting solid and is typically used in the next step without further purification due to its

reactivity.

Protocol 2: Synthesis of N-(Thiophen-2-yl)-6-chloro-5-
methylnicotinamide (Fungicide Precursor Synthesis)
Causality: This protocol exemplifies the synthesis of a nicotinamide derivative with potential

fungicidal activity, as demonstrated in studies on similar structures.[6] The highly electrophilic

carbon of the acyl chloride (prepared in Protocol 1) readily reacts with the nucleophilic nitrogen

of an amine (in this case, a substituted aminothiophene). A non-nucleophilic base, such as

pyridine or triethylamine, is used to scavenge the HCl byproduct generated during the reaction,

driving the equilibrium towards product formation.

Step-by-Step Methodology:

Setup: In a separate flask, dissolve the desired aminothiophene derivative (e.g., ethyl 5-

amino-4-cyano-3-methylthiophene-2-carboxylate, 1.0 eq) and a base such as pyridine (1.5

eq) in a suitable aprotic solvent (e.g., toluene or dichloromethane).

Reagent Addition: Cool the amine solution in an ice bath (0°C). Slowly add a solution of the

6-Chloro-5-methylnicotinoyl chloride (1.1 eq, from Protocol 1) in the same solvent to the

cooled amine solution.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).
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Work-up: Upon completion, pour the reaction mixture into ice water. A solid precipitate will

typically form.

Purification: Collect the solid product by vacuum filtration, wash it with cold water, and then

recrystallize it from a suitable solvent (e.g., ethanol or a DMF/water mixture) to obtain the

purified N-substituted nicotinamide derivative.[3][6]
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Caption: Experimental workflow for the two-step synthesis of a fungicide precursor.

Protocol 3: Direct Synthesis of 6-Chloro-5-
methylnicotinamide
Causality: For the synthesis of the unsubstituted amide, a more direct route is available. This

method involves reacting the carboxylic acid directly with aqueous ammonia.[4] While this one-

pot method is simpler, it often requires more forcing conditions (e.g., longer reaction times or

elevated temperatures) compared to the acyl chloride route, as the carboxylic acid is less

reactive. The reaction proceeds through an initial acid-base reaction to form an ammonium

carboxylate salt, which then dehydrates to form the amide.

Step-by-Step Methodology:

Setup: In a sealed reaction vessel, suspend 6-Chloro-5-methylnicotinic acid (1.0 eq) in

concentrated ammonium hydroxide (28% NH₄OH).

Reaction: Stir the mixture vigorously at room temperature. The reaction is typically left for an

extended period, for example, 16 hours.[4] Gentle heating can be applied to accelerate the

conversion, but the vessel must be properly sealed to prevent the loss of ammonia gas.
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Work-up: After the reaction period, cool the mixture. If a precipitate has formed, collect it by

vacuum filtration. If the product remains in solution, the excess water and ammonia can be

removed under reduced pressure.

Purification: The crude 6-Chloro-5-methylnicotinamide can be purified by recrystallization

from a suitable solvent to yield the final product.[4]

Conclusion and Future Outlook
6-Chloro-5-methylnicotinic acid stands out as a high-value intermediate for the agrochemical

industry. Its utility is rooted in the straightforward and efficient chemical transformations it can

undergo, particularly the formation of nicotinamide derivatives. The protocols detailed in this

guide provide a solid foundation for researchers to explore the synthesis of novel, biologically

active compounds. The continued investigation into new coupling partners and reaction

methodologies will undoubtedly expand the library of agrochemicals derived from this versatile

building block, contributing to the development of more effective and selective crop protection

agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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